Cas no 552867-30-8 (Carbamic acid, (2-amino-6-hydroxyphenyl)-, 1,1-dimethylethyl ester)

• Product name: Carbamic acid, (2-amino-6-hydroxyphenyl)-, 1,1-dimethylethyl ester
• CAS No: 552867-30-8
• MF: C₁₁H₁₆N₂O₃
• MW: 224.25634
• CID: 1595745
• PubChem ID: 53419996

Carbamic acid, (2-amino-6-hydroxyphenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-amino-6-hydroxyphenyl)-, 1,1-dimethylethyl ester
• tert-butyl 2-amino-6-hydroxyphenylcarbamate
• tert-butyl N-(2-amino-6-hydroxyphenyl)carbamate
• SCHEMBL1172821
• KQPLSWSDMLZMBN-UHFFFAOYSA-N
• DB-299079
• tert-Butyl (2-amino-6-hydroxyphenyl)carbamate
• DTXSID00697550
• 552867-30-8

• MDL： MFCD09751988
• Inchi： InChI=1S/C11H16N2O3/c1-11(2,3)16-10(15)13-9-7(12)5-4-6-8(9)14/h4-6,14H,12H2,1-3H3,(H,13,15)
• InChI Key： KQPLSWSDMLZMBN-UHFFFAOYSA-N
• SMILES： CC(C)(OC(NC1=C(N)C=CC=C1O)=O)C

Computed Properties

• Exact Mass: 224.11618
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 84.58